Cas no 27344-21-4 (Benzothiazole,2-[(4-pyridinylmethyl)thio]-)

Benzothiazole,2-[(4-pyridinylmethyl)thio]- structure
27344-21-4 structure
Product Name:Benzothiazole,2-[(4-pyridinylmethyl)thio]-
CAS No:27344-21-4
MF:C13H10N2S2
MW:258.361899852753
CID:278365
Update Time:2024-01-27

Benzothiazole,2-[(4-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-[(4-pyridinylmethyl)thio]-
    • Benzothiazole,2-[(4-pyridylmethyl)thio]- (8CI)
    • H 716
    • Benzothiazole, 2-[(4-pyridinylmethyl)thio]-
    • Inchi: 1S/C13H10N2S2/c1-2-4-12-11(3-1)15-13(17-12)16-9-10-5-7-14-8-6-10/h1-8H,9H2
    • InChI Key: NSJPAGXPWHJPIR-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1SCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 258.0287

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 446.4±47.0 °C(Predicted)
  • PSA: 25.78
  • pka: 5.06±0.10(Predicted)
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